Cas no 1505331-15-6 (N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine)

• Product Name: N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine
• CAS No: 1505331-15-6
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 6268344
• PubChem ID: 82653444
• Update Time: 2025-06-09

N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine
• 1505331-15-6
• n-{[2-(propan-2-yl)-1,3-thiazol-4-yl]methyl}hydroxylamine
• EN300-1751187

• Inchi： 1S/C7H12N2OS/c1-5(2)7-9-6(3-8-10)4-11-7/h4-5,8,10H,3H2,1-2H3
• InChI Key： BFUIZQPPRDRITM-UHFFFAOYSA-N
• SMILES： S1C=C(CNO)N=C1C(C)C

Computed Properties

• Exact Mass: 172.06703418g/mol
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.4Ų

Additional information on N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine

N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine (CAS No. 1505331-15-6): A Comprehensive Overview

N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine (CAS No. 1505331-15-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents. This comprehensive overview aims to provide a detailed understanding of the chemical properties, biological activities, and potential applications of N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine.

Chemical Structure and Properties: N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine is a derivative of hydroxylamine with a substituted thiazole ring. The thiazole ring, which contains both sulfur and nitrogen atoms, imparts unique chemical and biological properties to the molecule. The presence of the isopropyl group on the thiazole ring further enhances the compound's stability and solubility. The hydroxylamine moiety, known for its reactivity and ability to form stable complexes with various metal ions, contributes to the compound's versatility in chemical reactions.

Synthesis: The synthesis of N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine involves several well-established chemical reactions. One common approach is to start with 4-chloromethylthiazole, which is then reacted with isopropylamine to form the substituted thiazole intermediate. This intermediate is subsequently treated with hydroxylamine under controlled conditions to yield the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for research and development purposes.

Biological Activities: Extensive studies have been conducted to evaluate the biological activities of N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine. One of the most notable findings is its potent antioxidant properties. The compound has been shown to effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the development of new antioxidants for therapeutic use.

In addition to its antioxidant activity, N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine has also demonstrated significant anti-inflammatory effects. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Pharmacological Applications: The unique combination of antioxidant and anti-inflammatory properties makes N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine an attractive candidate for drug development. Several ongoing clinical trials are evaluating its efficacy in various therapeutic areas. For instance, a Phase II clinical trial is currently underway to assess its effectiveness in reducing oxidative stress in patients with cardiovascular diseases. Preliminary results have been promising, with significant reductions in markers of oxidative stress observed in treated patients.

Beyond its therapeutic potential, N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine has also found applications in diagnostic imaging. The compound can be labeled with radioactive isotopes to create imaging agents that can be used to visualize specific biological processes in vivo. This application has opened up new avenues for non-invasive diagnosis and monitoring of various diseases.

Toxicology and Safety: Ensuring the safety of any new chemical entity is crucial before it can be used in clinical settings. Extensive toxicological studies have been conducted on N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine. These studies have shown that the compound has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 500 mg/kg body weight. However, further long-term studies are needed to fully understand its safety profile in humans.

Conclusion: In conclusion, N-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}hydroxylamine (CAS No. 1505331-15-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological properties such as antioxidant and anti-inflammatory activities, making it a valuable candidate for drug development. Ongoing research continues to uncover new aspects of its pharmacological profile, further highlighting its potential as a therapeutic agent.